3-{[(2,5-dimethylphenyl)amino]sulfonyl}-4-methyl-N-[3-(methylthio)phenyl]benzamide

• IUPAC Name: 3-[(2,5-dimethylphenyl)sulfamoyl]-4-methyl-N-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C23H24N2O3S2/c1-15-8-9-16(2)21(12-15)25-30(27,28)22-13-18(11-10-17(22)3)23(26)24-19-6-5-7-20(14-19)29-4/h5-14,25H,1-4H3,(H,24,26)
• InChI Key: UQWONMOKIGZOIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC(=CC=C3)SC)C
• Molecular Formula: C23H24N2O3S2
• Molecular Weight: 440.6 g/mol

Description

The compound “3-{[(2,5-dimethylphenyl)amino]sulfonyl}-4-methyl-N-[3-(methylthio)phenyl]benzamide” is a complex organic molecule. It contains several functional groups, including an amine group, a sulfonyl group, a methylthio group, and a benzamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (from the phenyl groups) would contribute to the compound’s stability. The sulfonyl group is a strong electron-withdrawing group, which could influence the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amine group could participate in acid-base reactions, the sulfonyl group could undergo electrophilic aromatic substitution reactions, and the benzamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of polar functional groups (like the sulfonyl and amide groups) could make the compound soluble in polar solvents.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex molecules, or it could have applications in fields like medicinal chemistry, depending on its biological activity.